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Compound of Interest

Compound Name: Zoniporide dihydrochloride

Cat. No.: B1662320

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zoniporide dihydrochloride is a potent and highly selective inhibitor of the Na+/H+ exchanger
isoform 1 (NHE-1), a key regulator of intracellular pH.[1][2][3] Its ability to modulate intracellular
ion concentrations has made it a valuable tool in cardiovascular research, particularly in studies
of ischemia-reperfusion injury, as well as in oncology research.[2][3] Proper preparation of
stock solutions is critical for obtaining accurate and reproducible experimental results. This
document provides detailed protocols for the preparation, storage, and handling of Zoniporide
dihydrochloride stock solutions for research applications.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Zoniporide dihydrochloride is
essential for its effective use in experimental settings.
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Property Value Reference
Molecular Formula C17H16N60 - 2HCI [1]
Molecular Weight 393.27 g/mol [1][3]

CAS Number 241799-10-0 [1][3]
Appearance White to tan powder

Purity >98% (HPLC) [3]

Solubility

Zoniporide dihydrochloride exhibits good solubility in common laboratory solvents. The
choice of solvent will depend on the specific requirements of the experiment.

Solvent Maximum Concentration Reference
DMSO 100 mM [1](3]
Water 10 mM [11[3]
Water (warmed) 2 mg/mL [4]

Mechanism of Action: NHE-1 Inhibition

Zoniporide dihydrochloride is a potent and selective inhibitor of the Na+/H+ exchanger
isoform 1 (NHE-1).[1] NHE-1 is a ubiquitous plasma membrane protein that extrudes one
intracellular proton in exchange for one extracellular sodium ion. This process is crucial for
maintaining intracellular pH (pHi) homeostasis.

Under pathological conditions such as ischemia, intracellular acidosis activates NHE-1, leading
to an influx of Na+.[2] This, in turn, reverses the function of the Na+/Ca2+ exchanger, resulting
in an accumulation of intracellular Ca2+, which contributes to cell injury and death.[2] By
inhibiting NHE-1, Zoniporide prevents this detrimental cascade of events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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